![molecular formula C15H16FN5O3S B6542344 4-fluoro-3-methyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide CAS No. 1021263-45-5](/img/structure/B6542344.png)
4-fluoro-3-methyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide
Overview
Description
The compound is a derivative of benzene and contains a triazole ring, which is a five-membered aromatic azole chain . Triazole compounds are known to show versatile biological activities and are present as a central structural component in a number of drug classes .
Molecular Structure Analysis
The compound contains a benzene ring substituted with a fluoro group and a sulfonamide group. It also contains a triazole ring, which is a five-membered ring containing two carbon and three nitrogen atoms .Scientific Research Applications
Anticancer Activity
The 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold has shown promise as an anticancer agent. Researchers have explored derivatives of this compound for their ability to inhibit cancer cell growth and induce apoptosis. Mechanistic studies have revealed interactions with key cellular pathways involved in cancer progression .
Antimicrobial Properties
Triazolothiadiazines exhibit antimicrobial activity against various pathogens. These compounds have been evaluated for their effectiveness against bacteria (e.g., Staphylococcus aureus, Escherichia coli), fungi (such as Candida albicans), and other microorganisms. Their potential as novel antibiotics is an active area of investigation .
Analgesic and Anti-Inflammatory Effects
Certain triazolothiadiazine derivatives demonstrate analgesic and anti-inflammatory properties. These compounds may modulate pain pathways and reduce inflammation, making them relevant for pain management and inflammatory conditions .
Antioxidant Potential
The 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold has been studied for its antioxidant activity. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing damage caused by free radicals. Researchers are exploring derivatives of this scaffold as potential antioxidants .
Antiviral Applications
Triazolothiadiazines have been investigated as antiviral agents. Their ability to inhibit viral replication or entry into host cells makes them valuable candidates for combating viral infections. Studies have focused on their efficacy against specific viruses, including herpesviruses and influenza .
Enzyme Inhibitors
a. Carbonic Anhydrase Inhibitors Some triazolothiadiazine derivatives act as carbonic anhydrase inhibitors. These enzymes play essential roles in physiological processes, and inhibiting them can have therapeutic implications, such as in glaucoma treatment . bCholinesterase Inhibitors : Researchers have explored the potential of these compounds as cholinesterase inhibitors, which are relevant in Alzheimer’s disease therapy . cAlkaline Phosphatase Inhibitors : Alkaline phosphatase inhibitors have applications in bone health and other metabolic disorders . dAnti-Lipase Activity : Lipase inhibitors are relevant for weight management and obesity-related conditions . eAromatase Inhibitors : Aromatase inhibitors are used in breast cancer treatment to suppress estrogen production .
Antitubercular Agents
Triazolothiadiazines have been investigated for their potential as antitubercular drugs. Tuberculosis remains a global health challenge, and novel compounds are needed to combat drug-resistant strains. Researchers are exploring derivatives of this scaffold for their activity against Mycobacterium tuberculosis .
Future Directions
properties
IUPAC Name |
4-fluoro-3-methyl-N-[2-[(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FN5O3S/c1-10-9-12(3-4-13(10)16)25(22,23)17-7-8-24-15-6-5-14-19-18-11(2)21(14)20-15/h3-6,9,17H,7-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXFOYSSHAZNEAS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NCCOC2=NN3C(=NN=C3C=C2)C)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16FN5O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-3-methyl-N-(2-((3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)benzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclopropyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide](/img/structure/B6542262.png)
![N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-1H-indazole-3-carboxamide](/img/structure/B6542272.png)
![N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)pyrazine-2-carboxamide](/img/structure/B6542273.png)
![1-(3,5-dimethylphenyl)-3-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]urea](/img/structure/B6542277.png)
![3-methyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide](/img/structure/B6542287.png)
![N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide](/img/structure/B6542291.png)
![4-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide](/img/structure/B6542295.png)
![N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]pyridine-3-sulfonamide](/img/structure/B6542301.png)
![5-chloro-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide](/img/structure/B6542308.png)
![N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]-3-(trifluoromethyl)benzene-1-sulfonamide](/img/structure/B6542310.png)
![N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]-2-(trifluoromethyl)benzene-1-sulfonamide](/img/structure/B6542313.png)
![N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]-4-(trifluoromethyl)benzene-1-sulfonamide](/img/structure/B6542327.png)
![N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]-4-(trifluoromethoxy)benzene-1-sulfonamide](/img/structure/B6542335.png)
![1-(3,4-dimethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine](/img/structure/B6542349.png)